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An In-depth Technical Guide to the Physical and Chemical Properties of Chromium(II) Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium(II) oxalate (CrC₂O₄) is an inorganic compound notable for its role as a potent

reducing agent and its thermal decomposition characteristics.[1] As a member of the chromous

salt family, it is recognized for its relative stability compared to other chromium(II) compounds,

particularly in its hydrated forms.[1][2] This guide provides a comprehensive overview of the

physical and chemical properties of chromium(II) oxalate, detailed experimental protocols for its

synthesis and analysis, and visual representations of key processes and relationships to

support research and development activities. The compound exists in anhydrous form as well

as hydrated forms, most commonly as the dihydrate (CrC₂O₄·2H₂O) and monohydrate

(CrC₂O₄·H₂O).[3][4][5][6]

Physical Properties
Chromium(II) oxalate is typically a yellow-green powder or light green crystalline solid.[1][3][7]

The majority of its documented properties pertain to its hydrated forms, which are more stable

and commonly encountered.
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The key physical properties of anhydrous and hydrated chromium(II) oxalate are summarized

below.

Property
Anhydrous
Chromium(II)
Oxalate

Chromium(II)
Oxalate
Monohydrate

Chromium(II)
Oxalate Dihydrate

Molecular Formula CrC₂O₄[3] C₂H₂CrO₅[4] C₂H₆CrO₆[5]

Molar Mass 140.02 g/mol [3] 158.03 g/mol [4][8] 178.06 g/mol [5]

Appearance -
Yellow-Green

Powder[1][6]

Light Green

Crystalline Product[3]

Density 2.461 g/cm³[3] 2.468 g/cm³[1][4] -

Solubility
The solubility of chromium(II) oxalate is a critical parameter for its application and synthesis.

It is generally considered insoluble or sparingly soluble in cold water and alcohol.[1][4][9]

Solubility increases in hot water and dilute acids.[1]

One source reports a high solubility of 126 g/100 mL at 0 °C, which appears anomalous

compared to other reports and should be treated with caution.[3]

Chemical Properties
The chemistry of chromium(II) oxalate is dominated by the reducing nature of the Cr²⁺ ion and

its thermal decomposition behavior.
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Property Description

Magnetic Moment

4.65 B.M. (for the dihydrate), suggesting a high-

spin octahedral coordination geometry without a

Cr-Cr bond.[3]

Stability

The hydrated form is considered the most stable

of the chromous salts and is not significantly

oxidized by moist air.[1][2] However, the divalent

chromium ion is generally unstable and prone to

oxidation to the more stable trivalent state.[1]

Reactivity

Acts as an active reducing agent.[1] In acidic

aqueous solutions, chromium(II) has been

shown to reduce the oxalate ion to glycolate.[3]

Thermal Decomposition
The thermal decomposition of chromium(II) oxalate is a multi-stage process.

Dehydration: The dihydrate form loses its water of crystallization to become anhydrous

CrC₂O₄ when heated above 140 °C in an inert atmosphere.[3]

Decomposition to Oxides: Upon further heating above 320 °C, the anhydrous compound

decomposes into a mixture of chromium oxides.[3]

Atmosphere Dependence: The decomposition pathway is simpler in an inert atmosphere like

nitrogen, which can yield either the metal or a lower oxide.[10] In air, the process is more

complex and typically results in the formation of higher oxides.[10]

Experimental Protocols
Detailed methodologies are crucial for the consistent synthesis and characterization of

chromium(II) oxalate.

Synthesis of Chromium(II) Oxalate Dihydrate
(CrC₂O₄·2H₂O)
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This protocol is adapted from the method described by Nikumbh et al.[3]

Materials:

Chromium(II) sulfate pentahydrate (CrSO₄·5H₂O)

Sodium oxalate (Na₂C₂O₄)

Oxalic acid (H₂C₂O₄)

Degassed deionized water

Procedure:

Prepare a degassed aqueous solution by boiling deionized water and then cooling it under

an inert atmosphere (e.g., nitrogen or argon).

In the degassed water, dissolve chromium(II) sulfate pentahydrate.

In a separate container, prepare a solution of sodium oxalate and oxalic acid in degassed

water.

Slowly add the oxalate solution to the chromium(II) sulfate solution with constant stirring

under an inert atmosphere to prevent oxidation of the Cr(II) ion.

A light green crystalline product, chromium(II) oxalate dihydrate, will precipitate.

Filter the precipitate, wash it with degassed water, and dry it under vacuum.

Characterization by Thermogravimetric Analysis (TGA)
This general protocol is based on standard methods for analyzing the thermal decomposition of

metal oxalates.[10]

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., alumina or platinum)
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High-purity nitrogen and/or air for purge gas

Procedure:

Calibrate the TGA for temperature and mass according to the manufacturer's instructions.

Place a small, accurately weighed sample (typically 5-10 mg) of chromium(II) oxalate

dihydrate into a tared TGA sample pan.

Place the sample pan in the TGA furnace.

Purge the furnace with the desired atmosphere (e.g., nitrogen at a flow rate of 50-100

mL/min) for at least 30 minutes to ensure an inert environment.

Heat the sample from ambient temperature to approximately 600 °C at a controlled rate

(e.g., 10 °C/min).

Record the mass loss as a function of temperature.

Analyze the resulting TGA curve to identify the temperatures of dehydration (loss of H₂O)

and decomposition (loss of CO and CO₂ to form chromium oxides).

Visualizations
Experimental Workflow and Logical Relationships
The following diagrams illustrate the synthesis workflow, thermal decomposition pathway, and

the logical relationships between the properties and analysis of chromium(II) oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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